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Introduction
CM4620, also known as Zegocractin, is a potent and selective inhibitor of the calcium release-

activated calcium (CRAC) channel, which is primarily composed of Orai1 and STIM1 proteins.

[1][2][3] CRAC channels are crucial for store-operated calcium entry (SOCE) in various cell

types, including immune cells like T lymphocytes, neutrophils, and macrophages.[1]

Dysregulation of CRAC channel activity can lead to excessive intracellular calcium levels,

which in turn drives the production and release of pro-inflammatory cytokines, contributing to

inflammatory and autoimmune diseases.[4] CM4620 exerts its anti-inflammatory effects by

blocking this calcium influx, thereby inhibiting the downstream signaling pathways that lead to

cytokine gene transcription and release.[1][5]

These application notes provide a comprehensive guide for measuring the in vitro effects of

CM4620 on cytokine release from human peripheral blood mononuclear cells (PBMCs). The

provided protocols are designed to enable researchers to assess the potency and efficacy of

CM4620 in a controlled laboratory setting.
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CM4620 has been demonstrated to potently inhibit the release of a wide range of pro-

inflammatory and immunomodulatory cytokines from human PBMCs. The following table

summarizes the half-maximal inhibitory concentrations (IC50) of CM4620 for various cytokines,

providing a quantitative measure of its in vitro efficacy.

Cytokine IC50 (nM) Key Function

IL-2 59
T-cell proliferation and

activation

IL-6 135
Pro-inflammatory, acute phase

response

IFN-γ 138
Pro-inflammatory, macrophage

activation

IL-17 120
Pro-inflammatory, neutrophil

recruitment

TNF-α 225
Pro-inflammatory, apoptosis,

inflammation

IL-1β 240 Pro-inflammatory, fever

IL-10 303
Anti-inflammatory, immune

regulation

IL-4 879 Th2 response, B-cell activation

Data sourced from MedchemExpress, citing in vitro studies on human PBMCs.[6]

Signaling Pathway: Mechanism of Action of CM4620
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12419253?utm_src=pdf-custom-synthesis
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/zegocractin
https://www.selleckchem.com/products/cm-4620.html
https://pubmed.ncbi.nlm.nih.gov/31050811/
https://pubmed.ncbi.nlm.nih.gov/31050811/
https://www.biospace.com/calcimedica-receives-fast-track-designation-for-cm4620-a-novel-crac-channel-inhibitor-to-treat-acute-pancreatitis
https://www.biospace.com/calcimedica-receives-fast-track-designation-for-cm4620-a-novel-crac-channel-inhibitor-to-treat-acute-pancreatitis
https://go.drugbank.com/drugs/DB16466
https://www.medchemexpress.com/CM-4620.html
https://www.benchchem.com/product/b12419253#measuring-cytokine-release-with-cm4620-treatment
https://www.benchchem.com/product/b12419253#measuring-cytokine-release-with-cm4620-treatment
https://www.benchchem.com/product/b12419253#measuring-cytokine-release-with-cm4620-treatment
https://www.benchchem.com/product/b12419253#measuring-cytokine-release-with-cm4620-treatment
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12419253?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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